Cas no 2411280-26-5 (N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide)

N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide is a specialized organic compound featuring a cyclopropyl group and a pyridine-substituted phenylmethyl moiety linked to a but-2-ynamide core. Its unique structure offers potential applications in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The presence of the pyridine ring enhances binding interactions with biological targets, while the cyclopropyl group contributes to metabolic stability. The alkyne functionality provides a handle for further derivatization, enabling modular synthesis of analogs. This compound is of interest in drug discovery for its balanced lipophilicity and structural versatility, making it a valuable intermediate for probing structure-activity relationships in small-molecule therapeutics.

N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide structure

2411280-26-5 structure

Product Name:N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide

CAS No:2411280-26-5

MF:C₁₉H₁₈N₂O

MW:290.359024524689

CID:5453378

PubChem ID:146083706

Update Time:2025-06-14

N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

- N-Cyclopropyl-N-[[3-(3-pyridinyl)phenyl]methyl]-2-butynamide
- N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide
- N-cyclopropyl-N-{[3-(pyridin-3-yl)phenyl]methyl}but-2-ynamide
- EN300-26583924
- Z2013910323
- 2411280-26-5
- Inchi： 1S/C19H18N2O/c1-2-5-19(22)21(18-9-10-18)14-15-6-3-7-16(12-15)17-8-4-11-20-13-17/h3-4,6-8,11-13,18H,9-10,14H2,1H3
- InChI Key： AJNKRLHCXRGBGY-UHFFFAOYSA-N
- SMILES： O=C(C#CC)N(CC1C=CC=C(C2C=NC=CC=2)C=1)C1CC1

Computed Properties

Exact Mass: 290.141913202g/mol
Monoisotopic Mass: 290.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 33.2Å²

Experimental Properties

Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 464.7±47.0 °C(Predicted)
pka: 4.72±0.10(Predicted)

N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26583924-1g		2411280-26-5	90%	1g	$0.0	2023-09-13
Enamine	EN300-26583924-1.0g	N-cyclopropyl-N-{[3-(pyridin-3-yl)phenyl]methyl}but-2-ynamide	2411280-26-5	95.0%	1.0g	$0.0	2025-03-20

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Additional information on N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide

Comprehensive Overview of N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide (CAS No. 2411280-26-5)

N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide (CAS No. 2411280-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropyl group, a pyridinylphenyl moiety, and a but-2-ynamide backbone, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeting specific biological pathways.

In recent years, the demand for small-molecule modulators like N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide has surged, driven by advancements in precision medicine and computational chemistry. This compound's alkyne functionality and heterocyclic architecture align with trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Its CAS No. 2411280-26-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening campaigns.

The synthesis of N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide involves multi-step organic reactions, including Sonogashira coupling and amide bond formation, which are pivotal in modern medicinal chemistry. Its pyridine ring enhances solubility and bioavailability, addressing common challenges in drug delivery optimization—a key concern for researchers developing oral therapeutics. These attributes make it a candidate for studies on metabolic stability and CYP450 interactions.

Beyond pharmaceuticals, this compound's rigid cyclopropyl group and conjugated alkyne system have implications in material science, particularly in designing organic semiconductors or photoactive materials. Such applications resonate with the growing interest in sustainable technologies and green chemistry. Searches for CAS 2411280-26-5 often correlate with queries about structure-activity relationships (SAR) and molecular docking, highlighting its interdisciplinary appeal.

Analytical characterization of N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with Good Laboratory Practice (GLP) standards, a critical factor for contract research organizations (CROs). The compound’s logP and pKa values are also frequently analyzed to predict its behavior in physiological environments.

In summary, N-Cyclopropyl-N-[(3-pyridin-3-ylphenyl)methyl]but-2-ynamide (CAS No. 2411280-26-5) exemplifies innovation at the intersection of chemical biology and materials engineering. Its multifaceted applications—from targeted therapy to functional materials—underscore its value in addressing contemporary scientific challenges. As interest in tailored molecular scaffolds grows, this compound remains a focal point for both academic and industrial research.